N-butyl-3-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-butyl-3-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C22H23FN4O2S/c1-2-3-11-24-21(29)16-7-6-8-17(14-16)27-13-12-25-22(27)30-15-20(28)26-19-10-5-4-9-18(19)23/h4-10,12-14H,2-3,11,15H2,1H3,(H,24,29)(H,26,28)
• InChI Key: RHWINSMOIACBFD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)N2C=CN=C2SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C22H23FN4O2S
• Molecular Weight: 426.5 g/mol

Description

N-butyl-3-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C22H23FN4O2S and its molecular weight is 426.51. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Sensing Applications

A novel approach to designing reaction-based fluorescent probes for discrimination between thiophenols and aliphatic thiols has been developed, leveraging intramolecular charge transfer pathways. The study utilizes a similar compound, with a fluorophore based on N-butyl-4-amino-1,8-naphthalimide, and a 2,3-dihydroimidazo-[1,2-a] pyridine moiety as a linker, demonstrating the compound's utility in finely tuning spectroscopic properties and enhancing selectivity and sensitivity in environmental and biological sensing applications (Wang et al., 2012).

Biological Activity

Research on imidazo[1,2-a]pyridines, with substitutions similar to the query compound, has shown potential in the development of antisecretory and cytoprotective antiulcer agents. These compounds have demonstrated promising cytoprotective properties in ethanol and HCl-induced ulcer models, highlighting the therapeutic potential of such chemistries in gastrointestinal disorders (Starrett et al., 1989).

Antihypertensive Properties

A related study on N-(biphenylylmethyl)imidazoles, sharing structural similarities with the query compound, revealed potent antihypertensive effects upon oral administration. The research underscores the critical role of specific structural features, such as the acidic group at the biphenyl 2'-position, in conferring high affinity for angiotensin II receptors and effective oral antihypertensive potency (Carini et al., 1991).

Electrophysiological Activity

Further research into N-substituted imidazolylbenzamides, which are structurally related to the query compound, has shown significant cardiac electrophysiological activity. These compounds were found to possess potency comparable to sematilide, a selective class III agent, indicating their potential use in treating reentrant arrhythmias and emphasizing the therapeutic relevance of imidazole-based compounds in cardiovascular disorders (Morgan et al., 1990).